In this work, TiO2 nanoparticles modified with octadecylamine and dodecyl mercaptan (DDM/ODA@PDA@TiO2 NPs) are uesd to improve the tribological properties of the white oil. The DDM/ODA@PDA@TiO2 NPs which are simply prepared by mussel inspired chemistry and the Michael addition reaction can be facilely dispersed in the white base oil. Tribological measurements showed that the dispersion of the white oil containing 3 wt% DDM/ODA@PDA@TiO2 NPs displays significant reductions in the friction coefficient and wear scar diameter at room temperature and 75°C. Further XPS investigation shows that the favourable tribological properties of DDM/ODA@PDA@TiO2 NPs are ascribed to the synergistic effect of tribofilm (Fe2O3, Fe3O4, FeS2, FeS and FeSO4) and TiO2 nanofluids.

The tribological properties of Pb-free FeS/Cu–Bi (FCB) self-lubricating composites were optimised with the Taguchi method. The effects of lubricant content and ball milling time on the anti-friction and wear resistance of FCB composites were investigated. Then the evolution of the friction interface was observed through interrupted microscopy measurement to reveal its synergistic lubrication mechanism. The results showed that the primary and secondary factors that affected the anti-friction and wear resistance of the FCB composites were FeS content, Bi content and ball milling time. The synergistic lubrication mechanism of FCB composites was that FeS could prevent the crack from extending with the continuous Bi mesh and could prevent the matrix with Bi debris from peeling off, which was conducive to the formation of a lubricant-rich tribofilm at the friction interface to improve the tribological properties of the composites.

In this paper, a simulation model of reciprocating rod seal systems when there is axial texture on the rod surface due to wear is studied. The model includes macroscopic solid mechanics analysis, microscopic contact mechanics analysis and fluid mechanics analysis, and on this basis, the change of surface pressure when the sealing ring fall into a texture is calculated by the micro-deformation mechanics analysis of the seal surface. Then, the stiffness matrix method is used to find the film thickness when the three pressures in the sealing area are in equilibrium, completing the fluid–solid coupling calculation. Combined with the above simulation process, the performance parameters of the sealing system such as leakage and friction can be obtained. Results show that axial texture will degrade sealing performance, which increases leakage and friction. The simulation results can quantitative characterise the influence of rod wear on sealing performance and provide some theoretical basis for the study of seal failure mechanism and prediction of seal life.

Lubricants are of paramount importance in protecting metallic contact surfaces and reducing friction. The viscosity of lubricating oil can be engineered by introducing long linear polymers, such as poly(lauryl methacrylate) (PLMA). In particular, the formation of adsorption films by using polymers with hydroxy or amino side groups has attracted much attention in recent years. In this study, copolymers with controlled structure were synthesised by SARA ATRP, which can be used in large scale production. A comparison of friction and wear under boundary lubrication was conducted using both statistical and block copolymers with low Ð. Friction test results using a reciprocating sliding machine (SRV) showed that the block copolymers were less likely to desorb from the metal surface than the statistical copolymers. In addition, the wear evaluation after the SRV test showed that the block copolymer had less wear and less wear debris.

Nanoadditive with multifunctional properties holds commercial importance in the lubricant industry. Herein, GO-N-PPDA was synthesised as nanoadditive by functionalizing graphene oxide (GO) using N-phenyl-p-phenylenediamine and characterised by Fourier transform infrared spectroscopy, X-ray diffraction analysis, thermogravimetric analysis, scanning electron microscopy and transmission electron microscopy analysis. The antioxidant behaviour of GO-N-PPDA was analysed by 2,2-diphenyl-1-picryl-hydrazyl-hydrate. The nanoparticles dispersed mineral base oil (N-250) in 0.2%, 0.4%, 0.6% (w/v) concentrations were evaluated for tribological, rheological and thermophysical analysis by ASTM methods. The flow behaviour of the nanolubricant shows shear thickening behaviour with an increase in shear rate. In contrast, tribological results indicate a significant reduction in wear scar diameter and coefficient of friction to the base oil. Furthermore, GO-N-PPDA shows improved thermophysical properties compared with the mineral base oil. Thus, GO-N-PPDA shows multifunctional behaviour in terms of viscosity index, pour point, antioxidant activity, rheology and tribological properties.

Based on the lubrication angle field and the locus of lubricating weak point, the lubricating characteristic of the toroidal surface enveloping cylindrical worm drive is globally investigated. The nonlinear equation system to determine the lubricating weak point is established by utilising the lubrication angle. Generally speaking, the weak locus always exists roughly in the middle of the tooth surface of cylindrical wormgear and a zone with worse lubricating behaviour is around the locus. By increasing the number of worm thread, the locus of lubricating weak point can be completely removed from the wormgear tooth surface, and the locus approximately is in the shape of the inverse capital letter L. On this occasion, the entire wormgear tooth surface is half surrounded by the locus, and the overall lubrication performance of the worm drive is improved. The current research is an application of elastohydrodynamic lubrication (EHL) on worm drive.

Porous materials are widely used in friction pairs. The transient squeezing flow of the lubricant significantly affects the lubrication quality. The study found that the lubricant penetrates into the porous matrix in the contact area and exudes upward to the entrance of the contact area. The maximum stress occurs at the subsurface of the contact zone, and the maximum pressure occurs at the contact centre. In the early loading stage, the lubricant exudates, resulting in a higher liquid-phase load. With the prolongation of the time, the average stress decreases and then increases gradually, whilst the average pressure has the opposite change. In the late loading stage, the load is completely borne by the solid phase. Increasing the load will increases the seepage velocity of the lubricant, which enhance the pumping effect of the friction interface. The findings can help for better understanding of the self-lubrication mechanism of the porous materials.

Friction modifier additives play a crucial role in controlling friction and wear of lubricated tribological systems. Model experiments in a controllable atmosphere performed by integrating a tribometer into a system of in situ surface analytical methods in vacuum can give insights into the additives functionality. In this work, thin, well-defined layers of an organic friction modifier (OFM) are adsorbed onto an iron oxide surface by means of an effusion cell immediately before measuring friction and wear. The results show that contrary to the assumption that homogeneous layers are formed, this OFM accumulates in droplets on the surface. Droplet number and radius increase with evaporation time. In friction tests, the smallest friction values are found for a low coverage of droplets. For larger droplets, friction increases due to a capillary neck of additive that forms between the sliding surfaces and is dragged along during the friction test.

A new type of vibrated drop wettability mechanism on a micro-texture surface is proposed and investigated experimentally and theoretically. In this experiment, the mechanical testing machine is used as the vibration source, and the compound control cabinet is used to adjust the vibration liquid feeding table. By comparing the apparent dynamic contact angle, it is concluded that the surface energy of the second cycle is larger than the first one. A swing model and spring-mass system model are presented to study the vibrated drop motion pattern. The spring-mass system model is built to analyse the adhesion force working process theoretically. The drop surface energy is transmitted by vibration. With the superposition of vibration energy, the displacement of the drop gravity centre becomes larger and larger until the drop migrates. The adhesion force drives the liquid drop to do reciprocating motion, and it changes the liquid drop dynamic wettability.

The aim of this study is to investigate the structural, mechanical and tribological behaviours of thermally oxidized MoS2 films. MoS2 coatings were deposited on D2 tool steel substrates using the closed field unbalanced magnetron sputtering method (CFUBMS). The thermal oxidation process was carried out at four different temperatures. Tribological properties were determined by pin-on-disc wear tests in the atmospheric environment. It was determined that thermal oxidation temperatures affected the chemical composition of MoS2 films, but did not cause any change in film thickness. The wear rates of the samples differed depending on the oxidation temperature and the applied load. The lowest wear rate was determined as 1.97 × 10−8 mm3/Nm in the oxidized film at 350°C. In addition, the highest hardness value was obtained as 655 HV in the film oxidized at 400°C, and the lowest coefficient of friction was obtained as 0.01 in the film oxidized at 350°C.